3-Chloro-5-fluoroaniline

• IUPAC Name: 3-chloro-5-fluoroaniline
• InChI: InChI=1S/C6H5ClFN/c7-4-1-5(8)3-6(9)2-4/h1-3H,9H2
• InChI Key: LPIFAHAICWJMRR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)Cl)N
• Molecular Formula: C6H5ClFN
• DSSTOX Substance ID: DTXSID50370528
• Molecular Weight: 145.56 g/mol
• CAS No.: 4863-91-6

Description

3-Chloro-5-fluoroaniline is a useful research compound. Its molecular formula is C6H5ClFN and its molecular weight is 145.56 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Acute Toxic;Irritant;Health Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Metabolism and Detection

3-Chloro-5-fluoroaniline has been studied for its metabolism in rats, revealing rapid and extensive transformation into multiple metabolites with minimal unchanged compound excretion. Techniques such as HPLC-MS, NMR spectroscopy, and HPLC-ICPMS were utilized for detection and quantification (Duckett et al., 2006).

Influence on Physical and Spectral Properties

Research has investigated the influence of biofield energy treatment on the physical, thermal, and spectral properties of this compound, noting significant changes in crystallite size and thermal decomposition temperature, which may suggest its potential in modifying material properties (Trivedi et al., 2015).

Spectroscopy Studies

Spectroscopy studies have been conducted on this compound, providing insights into its molecular structure and electronic transitions. This type of research is crucial for understanding its chemical behavior and potential applications in various fields (Kononov Lo & W. Tzeng, 2013).

Synthesis and Characterization

Synthesis and characterization of derivatives of this compound, like polyaniline and poly(3-fluoroaniline), have been studied. These derivatives exhibit increased solubility, thermal stability, and improved electrical properties, making them potentially valuable for applications in material science (Waware et al., 2018).

Chemical Reactions and Processes

The compound has been used in the synthesis of quinoxaline derivatives, highlighting its role as a reactant in organic synthesis for creating complex molecules with potential pharmaceutical applications (Maichrowski et al., 2013).

Environmental Degradation

This compound has also been the focus of studies on environmental degradation. For example, research on Rhizobium sp. JF-3 has shown its capability to degrade 3-fluoroaniline, a structurally similar compound, suggesting potential bioremediation applications for environmental pollutants (Zhao et al., 2019).

Safety and Hazards

3-Chloro-5-fluoroaniline is considered hazardous. It is harmful if swallowed, in contact with skin, or if inhaled. It may cause skin irritation, serious eye irritation, and respiratory irritation. It is classified as Acute Tox. 4 Oral according to the GHS classification.

Mechanism of Action

Target of Action

3-Chloro-5-fluoroaniline is an aniline derivative bearing chlorine and fluorine substituents at the 3- and 5-positions . It is extensively used to synthesize active pharmaceutical ingredients (APIs), particularly antiviral compounds targeting the influenza A H1N1 virus . The primary targets of this compound are therefore viral proteins involved in the life cycle of the influenza A H1N1 virus .

Mode of Action

The mode of action of this compound involves its interaction with these viral proteins. The compound can be readily incorporated into molecular scaffolds through reductive amination and nucleophilic substitution . This allows this compound to interfere with the normal functioning of the viral proteins, thereby inhibiting the replication of the virus .

Biochemical Pathways

The affected biochemical pathways involve the life cycle of the influenza A H1N1 virus. By interacting with the viral proteins, this compound disrupts the virus’s ability to replicate and spread . The downstream effects include a reduction in viral load and a halt in the progression of the viral infection .

Pharmacokinetics

The presence of chlorine and fluorine substituents in this compound may influence its bioavailability and pharmacokinetic properties .

Result of Action

The result of the action of this compound at the molecular and cellular level is the inhibition of viral replication. This leads to a decrease in viral load and potentially the alleviation of symptoms associated with the influenza A H1N1 virus .

Biochemical Analysis

Biochemical Properties

3-Chloro-5-fluoroaniline plays a significant role in biochemical reactions, particularly in the synthesis of APIs. It interacts with various enzymes and proteins during these processes. For instance, it is involved in the synthesis of glucocorticoid receptor agonists for inflammation treatments. The synthesis process begins with this compound reacting with acetone and iodine under the Skraup reaction . The presence of chlorine and fluorine substituents enables further functionalization, such as palladium-catalyzed carbon-carbon coupling and nucleophilic aromatic substitution .

Cellular Effects

This compound influences various cellular processes and functions. It has been shown to affect cell signaling pathways, gene expression, and cellular metabolism. For example, it is used in the synthesis of antiviral compounds that target the influenza A H1N1 virus, which can impact viral replication and host cell responses . Additionally, its role in the synthesis of glucocorticoid receptor agonists suggests that it may influence inflammatory responses at the cellular level .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various binding interactions with biomolecules. It can act as a substrate for enzyme-catalyzed reactions, leading to the formation of active pharmaceutical ingredients. For instance, during the synthesis of glucocorticoid receptor agonists, this compound undergoes a series of chemical transformations, including reductive amination and nucleophilic substitution . These reactions result in the formation of compounds that can modulate gene expression and enzyme activity.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. Its stability and degradation are important factors to consider. Studies have shown that this compound is relatively stable under standard laboratory conditions .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit therapeutic effects, such as antiviral activity against the influenza A H1N1 virus . At higher doses, it may cause toxic or adverse effects. For instance, high doses of this compound may lead to gastrointestinal irritation, methemoglobinemia, and other toxic effects . Therefore, careful dosage optimization is crucial to balance its therapeutic benefits and potential risks.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors during its metabolism. For example, it undergoes dechlorination, defluorination, and hydrogenation reactions, leading to the formation of metabolites . These metabolic transformations can affect the compound’s activity and its interactions with other biomolecules. Understanding these pathways is essential for optimizing its use in pharmaceutical applications.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It may interact with transporters and binding proteins that facilitate its movement across cellular membranes . Additionally, its localization and accumulation within specific tissues can influence its activity and effectiveness. For instance, its distribution in target tissues, such as inflamed tissues or viral-infected cells, can enhance its therapeutic effects .

Subcellular Localization

The subcellular localization of this compound can impact its activity and function. It may be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications . For example, its localization in the nucleus may influence gene expression, while its presence in the cytoplasm may affect enzyme activity and cellular metabolism. Understanding its subcellular distribution is crucial for elucidating its mechanism of action.

Customer Q & A

Q1: What is the significance of the synthesis method described for 3-chloro-5-fluoroaniline?

A1: The research describes a novel synthesis method for this compound starting from 1-bromo-3-chloro-5-fluorobenzene. The significance lies in achieving a high yield [] of 72% and high purity [] of 99.217% (HPLC) using a method that is cost-effective, uses mild reaction conditions, and is easy to operate, making it suitable for industrial-scale production [].

Q2: How was the structure of the synthesized this compound confirmed?

A2: The structure of the synthesized product was confirmed using Mass Spectrometry (MS) and proton Nuclear Magnetic Resonance (1HNMR) spectroscopy [].